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Compound of Interest

Compound Name: 2-Phenyl-1-benzofuran-7-amine

Cat. No.: B1354446 Get Quote

Disclaimer: As a specific Safety Data Sheet (SDS) for 2-Phenyl-1-benzofuran-7-amine (CAS

77083-99-9) is not readily available, the following disposal procedures are based on

precautionary principles, drawing from general laboratory chemical waste guidelines and the

hazard profiles of structurally similar compounds such as 2,3-benzofuran. It is imperative to

treat this compound as hazardous and to consult with your institution's Environmental Health

and Safety (EHS) office for site-specific guidance.

The proper disposal of 2-Phenyl-1-benzofuran-7-amine, a chemical used in research, is

crucial for maintaining a safe laboratory environment and ensuring regulatory compliance. Due

to the lack of specific hazard data for this compound, it should be handled with the assumption

that it may be flammable, carcinogenic, and harmful to aquatic life, similar to other benzofuran

derivatives.[1][2]

Immediate Safety and Personal Protective Equipment
(PPE)
Before handling 2-Phenyl-1-benzofuran-7-amine for any purpose, including disposal, ensure

that all work is conducted within a certified chemical fume hood. An emergency eyewash

station and safety shower must be readily accessible. The following personal protective

equipment should be worn:

Eye and Face Protection: Chemical safety goggles and a face shield.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene). Inspect gloves for any

signs of degradation before use.

Body Protection: A flame-resistant laboratory coat worn over non-synthetic clothing that

covers the entire body.

Respiratory Protection: A NIOSH-approved respirator with organic vapor cartridges may be

necessary if there is a risk of aerosol generation or if working outside of a fume hood.[1]

Step-by-Step Disposal Protocol
1. Waste Identification and Classification:

Treat all waste containing 2-Phenyl-1-benzofuran-7-amine, including pure compound,

solutions, and contaminated materials (e.g., pipette tips, gloves, absorbent pads), as

hazardous waste.[3][4]

Based on the data for similar compounds, this waste should be preliminarily classified as

flammable, toxic, and an environmental hazard.[1][2]

2. Waste Segregation and Containerization:

Solid Waste: Collect solid 2-Phenyl-1-benzofuran-7-amine and contaminated disposable

items in a dedicated, properly labeled hazardous waste container. The container must be in

good condition, compatible with the chemical, and have a secure lid.[4][5]

Liquid Waste: Collect liquid waste containing this compound in a separate, leak-proof, and

chemically compatible container. Do not mix with other waste streams unless explicitly

permitted by your EHS office. For instance, halogenated and non-halogenated solvent

wastes should generally be kept separate.[6]

Sharps Waste: Any chemically contaminated sharps (e.g., needles, broken glass) must be

placed in a designated, puncture-resistant sharps container that is clearly labeled as

containing chemical waste.[7]

3. Labeling:

As soon as waste is generated, label the container with the words "Hazardous Waste."[4][6]
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The label must include the full chemical name ("2-Phenyl-1-benzofuran-7-amine"), the

approximate concentration and quantity of the waste, and the date accumulation started.[6]

Avoid using chemical abbreviations or formulas.[4]

4. Storage:

Store waste containers in a designated Satellite Accumulation Area (SAA) at or near the

point of generation.[5][8]

Ensure containers are kept closed at all times, except when adding waste.[3][4]

Segregate the waste container from incompatible materials, particularly strong oxidizing

agents.[1] Store in a cool, well-ventilated area away from heat sources and direct sunlight.[2]

[7]

5. Disposal Request and Pickup:

Once the waste container is full or you have finished generating this waste stream, contact

your institution's EHS office to schedule a waste pickup.[3][8]

Do not attempt to dispose of this chemical down the drain or in the regular trash.[3][4]

Hazardous chemicals must never be poured down the drain.[3]

Follow all institutional procedures for waste collection requests.

Spill Management
In the event of a small spill, use a non-combustible absorbent material such as sand or

vermiculite. Do not use paper towels. The absorbent material and any contaminated cleaning

supplies should be collected into a designated hazardous waste container. For larger spills,

evacuate the area and follow your institution's emergency procedures.

Quantitative Data
Due to the absence of a specific SDS, comprehensive quantitative data is limited. The following

table summarizes available predicted physical properties.
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Property Value

Molecular Formula C₁₄H₁₁NO

Boiling Point 397.2±22.0 °C (Predicted)

Density 1.203±0.06 g/cm³ (Predicted)

Data sourced from BOC Sciences.

Experimental Protocols
As this document focuses on disposal procedures, detailed experimental protocols for the use

of 2-Phenyl-1-benzofuran-7-amine are not provided. All laboratory work should be conducted

under the guidance of a principal investigator and with a thorough understanding of the

potential hazards.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Phenyl-1-benzofuran-7-amine.
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Disposal Workflow for 2-Phenyl-1-benzofuran-7-amine
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Caption: Disposal decision workflow for 2-Phenyl-1-benzofuran-7-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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